Cas no 60207-90-1 (Propiconazole)

• Product Name: Propiconazole
• CAS No: 60207-90-1
• MF: C₁₅H₁₇Cl₂N₃O₂
• MW: 342.220381498337
• MDL: MFCD00055299
• CID: 57532
• PubChem ID: 24869177
• Update Time: 2026-05-14

Propiconazole Chemical and Physical Properties

Names and Identifiers

• Propiconazole
• 1-[[2-(2,4-dichlorophenyl)-4-propyl-1,3-dioxolan-2-yl]methyl]-1H-1,2,4-triazole
• 1-(2-(2',4'-Dichlorophenyl)-4-propyl-1,3-dioxolan-2-yl-methyl)-1H-1,2,4-triazole
• 1,2,4-Triazole, 1-((2-(2,4-dichlorophenyl)-4-propyl-1,3-dioxolan-2-yl)methyl)-
• Banner
• CGA-64250
• Desmel
• Orbit
• Proconazole
• Propiconazole Tilt
• Wocosin
• Propiconazole E.C.
• Propiconazole solution
• Tilt
• 1-{[(2Ξ,4Ξ)-2-(2,4-dichlorophenyl)-4-propyl-1,3-dioxolan-2-yl]methyl}-1H-1,2,4-triazole
• 2RS,4SR)-1-[2-(2,4-dichlorophenyl)-4-propyl-1,3-dioxolan-2-ylmethyl]-1H-1,2,4-triazole
• Dadar
• DESME
• FORDO
• JUNO
• Propiconazole100µg
• radar
• TRUST

• MDL： MFCD00055299
• Inchi： InChI=1S/C15H17Cl2N3O2/c1-2-3-12-7-21-15(22-12,8-20-10-18-9-19-20)13-5-4-11(16)6-14(13)17/h4-6,9-10,12H,2-3,7-8H2,1H3
• InChI Key： STJLVHWMYQXCPB-UHFFFAOYSA-N
• SMILES： CCCC1OC(CN2N=CN=C2)(C3=CC=C(Cl)C=C3Cl)OC1

Computed Properties

• Exact Mass: 341.07000
• Monoisotopic Mass: 341.069782
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 49.2

Experimental Properties

• Color/Form: Yellowish viscous liquid
• Density: 1.2700
• Boiling Point: 180 ºC (0.1 torr)
• Flash Point: 11 °C
• Refractive Index: 1.6100 (estimate)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 49.17000
• LogP: 3.65340
• Sensitiveness: Sensitive to light
• Merck: 13,7910

Propiconazole Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H317,H410
• Warning Statement： P273,P280,P501
• Hazardous Material transportation number：UN3082 9/PG 3
• WGK Germany：3
• Hazard Category Code： 22-43-50/53
• Safety Instruction： S36/37-S46-S60-S61-S45-S16-S7
• RTECS：XZ4620000
• Hazardous Material Identification：
• Risk Phrases：R22
• Safety Term：S36/37-S46-S60-S61-S45-S16-S7
• Toxicity：LD50 orally in rats: 1517 mg/kg (Urech)
• Storage Condition：2-8°C

Additional information on Propiconazole

Propiconazole and Its Applications in Modern Agriculture: A Comprehensive Overview

Propiconazole, a compound with the CAS number 60207-90-1, has emerged as a pivotal player in the realm of agricultural chemistry. This triazole fungicide, renowned for its broad-spectrum efficacy, has been extensively studied and utilized to combat a variety of fungal pathogens that threaten crop health and yield. The introduction of Propiconazole into agricultural practices represents a significant advancement in the fight against plant diseases, offering farmers a reliable tool to protect their crops from devastating fungal infections.

The mechanism of action of Propiconazole revolves around its ability to inhibit the biosynthesis of ergosterol, a crucial component of fungal cell membranes. By disrupting this process, Propiconazole effectively compromises the structural integrity of fungal cells, leading to their demise. This mode of action not only ensures high efficacy against a wide range of fungi but also minimizes the risk of resistance development, making it a sustainable choice for long-term disease management.

Recent research has highlighted the versatility of Propiconazole in addressing complex fungal infections. Studies have demonstrated its effectiveness against both biotrophic and necrotrophic fungi, which are known for their ability to cause significant damage to crops. For instance, research published in the Journal of Agricultural and Food Chemistry has shown that Propiconazole significantly reduces the incidence of powdery mildew and rust diseases in wheat and barley, thereby contributing to improved crop quality and productivity.

In addition to its direct antifungal properties, Propiconazole has been found to exhibit systemic activity within plants. This means that once applied, it can be absorbed and translocated throughout the plant, providing protection against fungal infections even in previously unexposed areas. This systemic action is particularly beneficial for crops that are difficult to treat manually, as it ensures uniform coverage and protection.

The environmental impact of Propiconazole has also been a subject of extensive investigation. Modern formulations have been developed to enhance its environmental compatibility while maintaining its efficacy. These advancements include the use of slow-release technologies that reduce the frequency of application and minimize environmental exposure. Furthermore, studies have shown that Propiconazole degrades rapidly in soil and water, with minimal persistence and bioaccumulation potential.

From an economic perspective, the use of Propiconazole has been associated with substantial benefits for farmers. By effectively controlling fungal diseases, it helps to prevent significant yield losses and reduces the need for multiple applications of different pesticides. This not only saves costs but also contributes to more sustainable farming practices by reducing the overall chemical footprint on agricultural lands.

The regulatory landscape surrounding Propiconazole reflects its importance in modern agriculture. Regulatory bodies such as the European Commission’s Committee on Plant Protection Products (CPPP) have approved its use under strict guidelines to ensure safety for both humans and the environment. These regulations include maximum residue limits (MRLs) that must be adhered to by farmers to guarantee consumer safety.

The future prospects of Propiconazole are promising, with ongoing research aimed at expanding its applications beyond traditional crop protection. Investigative studies are exploring its potential use in integrated pest management (IPM) systems, where it could be combined with biological control agents to provide comprehensive protection against fungal pathogens without relying solely on chemical intervention.

In conclusion, Propiconazole stands as a cornerstone in modern agricultural chemistry. Its broad-spectrum antifungal properties, systemic activity, environmental compatibility, and economic benefits make it an indispensable tool for farmers worldwide. As research continues to uncover new applications and refine existing formulations, Propiconazole is poised to play an even greater role in ensuring food security and sustainable agriculture in the years to come.